1-(Phenylsulfonyl)-4-{[(phenylsulfonyl)oxy]imino}piperidine

• IUPAC Name: [[1-(benzenesulfonyl)piperidin-4-ylidene]amino] benzenesulfonate
• InChI: InChI=1S/C17H18N2O5S2/c20-25(21,16-7-3-1-4-8-16)19-13-11-15(12-14-19)18-24-26(22,23)17-9-5-2-6-10-17/h1-10H,11-14H2
• InChI Key: VYMLNUPKYRLAPT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1=NOS(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H18N2O5S2
• Molecular Weight: 394.5 g/mol

Description

1-(Phenylsulfonyl)-4-{[(phenylsulfonyl)oxy]imino}piperidine, also known as PSPI, is a chemical compound that has gained significant attention in the scientific community due to its diverse applications. PSPI is a piperidine derivative that contains two phenylsulfonyl groups, which make it a highly polar molecule. The compound has been extensively studied for its potential use in various fields, including medicinal chemistry, organic synthesis, and material science.

Mechanism of Action

1-(Phenylsulfonyl)-4-{[(phenylsulfonyl)oxy]imino}piperidine inhibits the activity of certain enzymes by binding to their active sites. The compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the transmission of nerve impulses. This compound also inhibits the activity of butyrylcholinesterase, an enzyme that is involved in the metabolism of acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an increase in the concentration of acetylcholine in the synaptic cleft, which can result in a variety of physiological effects. This compound has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(Phenylsulfonyl)-4-{[(phenylsulfonyl)oxy]imino}piperidine in lab experiments is its ease of synthesis. The compound can be synthesized on a large scale, making it readily available for research purposes. This compound is also a highly polar molecule, which makes it useful in certain reactions. However, one limitation of using this compound in lab experiments is its high cost compared to other reagents.

Future Directions

1-(Phenylsulfonyl)-4-{[(phenylsulfonyl)oxy]imino}piperidine has shown great potential in various fields, and there are several future directions for research. One area of interest is the development of this compound as a drug candidate. The compound has shown promising results in inhibiting certain enzymes, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is the development of this compound-based fluorescent probes for the detection of specific metal ions. This compound can also be used as a chiral auxiliary in asymmetric synthesis, and future research can focus on developing new reactions using this compound as a catalyst.

Scientific Research Applications

1-(Phenylsulfonyl)-4-{[(phenylsulfonyl)oxy]imino}piperidine has been widely used as a reagent in organic synthesis. It can be used as a catalyst for various reactions, including the Mannich reaction, aldol reaction, and Michael addition. This compound has also been used as a chiral auxiliary in asymmetric synthesis. In medicinal chemistry, this compound has shown potential as a drug candidate due to its ability to inhibit certain enzymes. This compound has also been used as a fluorescent probe for the detection of metal ions.